Cas no 1235144-68-9 (N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 1235144-68-9
• MF: C₁₅H₁₉F₃N₂O₃S
• MW: 364.38317322731
• CID: 6584875
• PubChem ID: 49688299
• Update Time: 2025-11-01

N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide
• N-[(1-methylsulfonylpiperidin-4-yl)methyl]-3-(trifluoromethyl)benzamide
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]-3-(trifluoromethyl)benzamide
• AKOS024492052
• F5033-2913
• 1235144-68-9
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C15H19F3N2O3S/c1-24(22,23)20-7-5-11(6-8-20)10-19-14(21)12-3-2-4-13(9-12)15(16,17)18/h2-4,9,11H,5-8,10H2,1H3,(H,19,21)
• InChI Key： KDVHLSHIICMXJS-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 364.10684813g/mol
• Monoisotopic Mass: 364.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide

Introduction to N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide (CAS No: 1235144-68-9)

N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide is a sophisticated chemical compound characterized by its intricate molecular structure. This compound, identified by the CAS number 1235144-68-9, has garnered significant attention in the field of pharmaceutical research due to its unique properties and potential applications. The molecular framework of this compound incorporates several key functional groups, including a piperidine moiety and a trifluoromethyl substituent, which contribute to its distinct chemical behavior and reactivity.

The piperidine ring is a six-membered heterocyclic amine, known for its stability and versatility in drug design. Its presence in N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide suggests potential interactions with biological targets, particularly enzymes and receptors. This structural feature is often exploited in the development of bioactive molecules due to its ability to mimic natural amino acid structures, thereby facilitating binding to biological systems.

The trifluoromethyl group, on the other hand, is a halogenated substituent that significantly influences the electronic properties of the molecule. This group enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its bioavailability. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate the reactivity of adjacent functional groups, making it a valuable tool in medicinal chemistry for fine-tuning pharmacological properties.

The benzamide moiety in N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide introduces another layer of complexity to the molecule. Benzamides are well-known for their role as pharmacophores in various therapeutic agents. They often exhibit inhibitory effects on enzymes and can serve as scaffolds for designing molecules with specific biological activities. The combination of these structural elements makes this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The structural features of N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide align well with these objectives. The presence of both the piperidine and trifluoromethyl groups suggests that this compound may exhibit favorable properties such as increased resistance to metabolic degradation and improved solubility.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods to accelerate the discovery and optimization of bioactive molecules. Molecular modeling techniques have been instrumental in understanding the interactions between N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide and potential biological targets. These studies have provided valuable insights into the binding modes and affinity of the compound, guiding the design of more effective derivatives.

The synthesis of N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming key carbon-carbon bonds within the molecule.

Evaluation of the pharmacological potential of N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide has been conducted through various in vitro assays. These studies have focused on assessing its interactions with enzymes and receptors relevant to therapeutic intervention. Preliminary results indicate that this compound exhibits promising activity against certain targets, warranting further investigation into its therapeutic applications.

The impact of fluorine substitution on pharmaceutical compounds is well-documented, with numerous examples demonstrating enhanced efficacy and selectivity. The trifluoromethyl group in N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide is expected to contribute to these beneficial effects by modulating electronic properties and influencing metabolic pathways. This underscores the importance of fluorinated compounds in modern drug development.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of structural biology data, such as crystal structures of protein targets, has revolutionized medicinal chemistry by providing precise insights into molecular interactions. These insights are crucial for designing compounds like N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide that can effectively modulate biological processes.

The future prospects for N-(1-methanesulfonylpiperidin-4-yl)methyl-3-(trifluoromethyl)benzamide are promising, with ongoing research aimed at elucidating its full pharmacological profile. Further studies are needed to evaluate its efficacy in animal models and eventually in human clinical trials. The combination of computational modeling, synthetic chemistry advancements, and mechanistic studies will be essential in realizing its potential as a therapeutic agent.